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Compound of Interest

Compound Name:
(2,5-Dioxoimidazolidin-1-yl)acetic

acid

Cat. No.: B1349711 Get Quote

In-depth Technical Guide: (2,5-
Dioxoimidazolidin-1-yl)acetic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical

properties of (2,5-Dioxoimidazolidin-1-yl)acetic acid, a compound of interest in various

research and development domains.

Core Molecular Data
The essential molecular characteristics of (2,5-Dioxoimidazolidin-1-yl)acetic acid are

summarized in the table below. This data is foundational for experimental design, analytical

method development, and computational modeling.

Property Value

Molecular Formula C5H6N2O4[1]

Molecular Weight 158.113 g/mol [1]

CAS Number 80258-94-2[1]
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Experimental Protocols
Detailed experimental methodologies for the determination of molecular weight and formula,

while not explicitly detailed in the provided search results, would typically involve the following

standard analytical techniques:

Mass Spectrometry (MS): To determine the mass-to-charge ratio of the molecule, providing a

highly accurate molecular weight. High-resolution mass spectrometry (HRMS) would be

employed to confirm the elemental composition and thus the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would be

used to elucidate the chemical structure, confirming the connectivity of atoms and the

presence of functional groups consistent with the proposed formula.

Elemental Analysis: This combustion analysis technique provides the percentage

composition of carbon, hydrogen, and nitrogen, which can be used to empirically determine

the molecular formula.

Logical Relationship Diagram
The following diagram illustrates the logical flow from the compound's nomenclature to its

fundamental molecular properties.

Figure 1. Molecular Properties of (2,5-Dioxoimidazolidin-1-yl)acetic acid
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Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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